Cas no 1800044-77-2 ((Z)-N-(1-(2-Bromophenyl)-1-chloro-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide)

• Product Name: (Z)-N-(1-(2-Bromophenyl)-1-chloro-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• CAS No: 1800044-77-2
• MF: C₂₁H₂₀BrClN₂O₂
• MW: 447.752703666687
• MDL: MFCD29037407
• CID: 2600926
• PubChem ID: 91933742
• Update Time: 2025-04-21

(Z)-N-(1-(2-Bromophenyl)-1-chloro-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(1-(2-Bromophenyl)-1-chloro-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• AK173116
• N-[(Z)-2-(2-bromophenyl)-2-chloro-1-(piperidine-1-carbonyl)vinyl]benzamide
• CS-0149857
• AKOS025395847
• CHEMBL3589632
• Benzamide, N-[(1Z)-2-(2-bromophenyl)-2-chloro-1-(1-piperidinylcarbonyl)ethenyl]-
• 1800044-77-2
• AXC04477
• DS-8225
• MFCD29037407
• C73431
• N-[(Z)-1-(2-bromophenyl)-1-chloro-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide

• MDL： MFCD29037407
• Inchi： 1S/C21H20BrClN2O2/c22-17-12-6-5-11-16(17)18(23)19(21(27)25-13-7-2-8-14-25)24-20(26)15-9-3-1-4-10-15/h1,3-6,9-12H,2,7-8,13-14H2,(H,24,26)/b19-18-
• InChI Key： NDXLGXNRLZWHSZ-HNENSFHCSA-N
• SMILES： BrC1C=CC=CC=1/C(=C(\C(N1CCCCC1)=O)/NC(C1C=CC=CC=1)=O)/Cl

Computed Properties

• Exact Mass: 446.03967g/mol
• Monoisotopic Mass: 446.03967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 4.8

Experimental Properties

• Boiling Point: 634.1°C at 760 mmHg

(Z)-N-(1-(2-Bromophenyl)-1-chloro-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C